Cas no 2090965-31-2 (6-(2-Chlorobenzyl)pyrimidin-4-ol)

• Product Name: 6-(2-Chlorobenzyl)pyrimidin-4-ol
• CAS No: 2090965-31-2
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5722387
• PubChem ID: 137025533
• Update Time: 2025-06-13

6-(2-Chlorobenzyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chlorophenyl)methyl]-1H-pyrimidin-6-one
• 6-(2-chlorobenzyl)pyrimidin-4-ol
• F1967-3755
• 2090965-31-2
• AKOS026714491
• 6-(2-Chlorobenzyl)pyrimidin-4-ol

• Inchi： 1S/C11H9ClN2O/c12-10-4-2-1-3-8(10)5-9-6-11(15)14-7-13-9/h1-4,6-7H,5H2,(H,13,14,15)
• InChI Key： YIMDOCYTMUULLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=CC(NC=N1)=O

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-(2-Chlorobenzyl)pyrimidin-4-ol

Recent Advances in the Study of 6-(2-Chlorobenzyl)pyrimidin-4-ol (CAS: 2090965-31-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 6-(2-Chlorobenzyl)pyrimidin-4-ol (CAS: 2090965-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyrimidine core substituted with a 2-chlorobenzyl group, has been the subject of several studies exploring its biological activity, synthetic pathways, and potential as a lead compound in drug discovery.

Recent literature highlights the compound's role as a key intermediate in the synthesis of more complex molecules with diverse pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting protein kinases involved in inflammatory pathways. The researchers reported that derivatives of 6-(2-Chlorobenzyl)pyrimidin-4-ol showed promising inhibitory activity against p38α MAP kinase, with IC50 values in the low micromolar range.

Structural-activity relationship (SAR) studies have revealed that the 2-chlorobenzyl substitution at the 6-position of the pyrimidine ring contributes significantly to the compound's binding affinity to various biological targets. Computational docking studies, combined with molecular dynamics simulations, have provided insights into the binding modes of this compound and its derivatives, facilitating the rational design of more potent analogs.

In addition to its potential as a kinase inhibitor scaffold, recent research has explored the antimicrobial properties of 6-(2-Chlorobenzyl)pyrimidin-4-ol. A 2024 study in Bioorganic Chemistry reported that certain derivatives exhibited moderate to strong activity against Gram-positive bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial cell wall biosynthesis, though further studies are needed to fully elucidate this pathway.

The synthetic accessibility of 6-(2-Chlorobenzyl)pyrimidin-4-ol has also been a focus of recent investigations. Several research groups have developed novel, high-yield synthetic routes to this compound and its derivatives. A particularly efficient method published in Organic Process Research & Development involves a one-pot condensation reaction under microwave irradiation, achieving yields exceeding 85% with excellent purity.

Pharmacokinetic studies of 6-(2-Chlorobenzyl)pyrimidin-4-ol derivatives have shown generally favorable drug-like properties, including reasonable metabolic stability and oral bioavailability in rodent models. However, challenges remain in optimizing the selectivity profile and reducing potential off-target effects, which are currently areas of active research.

Looking forward, the versatility of 6-(2-Chlorobenzyl)pyrimidin-4-ol as a building block for medicinal chemistry makes it a compound of continued interest. Ongoing research is exploring its potential in additional therapeutic areas, including neurodegenerative diseases and metabolic disorders. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.